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Compound of Interest

Compound Name: Lithium tert-butoxide

Cat. No.: B106776 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Lithium tert-butoxide (LiOt-Bu) is a non-pyrophoric, strong base widely employed in organic

synthesis. Its high reactivity and utility are intrinsically linked to its significant moisture

sensitivity. This guide provides a comprehensive overview of the core principles and detailed

procedures for the safe and effective handling of lithium tert-butoxide, with a focus on

mitigating risks associated with its hygroscopic nature.

Physicochemical Properties and Moisture
Sensitivity
Lithium tert-butoxide is a white to off-white solid that is commercially available as a powder,

chunks, or as a solution in solvents like tetrahydrofuran (THF) and hexane.[1][2][3] It is valued

in organic chemistry for its ability to act as a strong, non-nucleophilic base, facilitating reactions

such as deprotonations, eliminations, and metal-catalyzed cross-couplings.

The core of its reactivity lies in the highly polarized lithium-oxygen bond. This polarity makes

the tert-butoxide anion a powerful proton acceptor. Consequently, lithium tert-butoxide reacts

vigorously with water in an exothermic hydrolysis reaction to form lithium hydroxide (LiOH) and

tert-butanol.[4][5][6]

Reaction with Water: (CH₃)₃COLi + H₂O → (CH₃)₃COH + LiOH
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This reaction is rapid and can generate significant heat, posing a safety hazard if not properly

managed. The hygroscopic nature of lithium tert-butoxide means it will readily absorb

moisture from the atmosphere, leading to its degradation and a reduction in its efficacy as a

base.[4] Therefore, stringent anhydrous and anaerobic handling techniques are paramount.

Quantitative Data Summary
While specific kinetic data for the hydrolysis of lithium tert-butoxide is not readily available in

the literature, the reaction is known to be extremely fast. The rate is diffusion-controlled,

meaning the reaction occurs as quickly as water molecules come into contact with the solid or

dissolved alkoxide. For comparison, studies on the hydrolysis of other metal alkoxides indicate

that the reaction rate is influenced by factors such as steric hindrance and the electrophilicity of

the metal center.

Property Value References

Molecular Formula C₄H₉LiO [1][3]

Molecular Weight 80.05 g/mol [1][3]

Appearance
White to off-white powder or

chunks
[2][3]

Purity (typical) ≥ 98% (by titration) [1]

Solubility
Soluble in toluene, hexane,

THF, diethyl ether
[2]

Water Solubility Reacts vigorously [2]

Experimental Protocols
Inert Atmosphere Handling
Due to its moisture sensitivity, all manipulations of solid lithium tert-butoxide must be

performed under an inert atmosphere, such as nitrogen or argon, to prevent degradation. This

is typically achieved using a glovebox or Schlenk line techniques.

A glovebox provides the most controlled environment for handling highly air- and moisture-

sensitive reagents.
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Methodology:

Preparation: Ensure the glovebox atmosphere is dry and oxygen-free (typically <1 ppm H₂O

and O₂). All glassware, spatulas, and other equipment must be thoroughly dried in an oven

(e.g., at 120 °C for at least 4 hours) and cooled in the glovebox antechamber before being

brought into the main chamber. Solvents should be appropriately dried and degassed.

Weighing: Weigh the desired amount of lithium tert-butoxide directly into the reaction

vessel inside the glovebox. Use a tared container to avoid exposing the balance to the

reactive solid.

Addition to Reaction: If the reaction is to be performed inside the glovebox, the solvent and

other reagents can be added directly to the flask containing the weighed lithium tert-
butoxide. If the reaction is to be set up on a Schlenk line, the flask should be sealed with a

septum or stopcock before removal from the glovebox.
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Glovebox workflow for handling solid lithium tert-butoxide.

For laboratories without access to a glovebox, Schlenk line techniques are a viable alternative.

Methodology:

Glassware Preparation: Assemble the reaction flask (e.g., a two- or three-necked round-

bottom flask) with a stir bar. Attach it to the Schlenk line, and flame-dry the entire apparatus
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under vacuum to remove adsorbed water. Allow the flask to cool to room temperature under

a positive pressure of inert gas.

Solid Addition: To add solid lithium tert-butoxide, a solid addition tube or a flask with a

sidearm can be used.

Using a Solid Addition Tube: In a glovebox, weigh the lithium tert-butoxide into the solid

addition tube and seal it. Attach the tube to the reaction flask against a counterflow of inert

gas. Rotate the tube to add the solid.

Direct Addition (less ideal): Briefly remove a septum from the reaction flask and quickly

add the pre-weighed solid via a powder funnel under a strong flow of inert gas to minimize

air exposure. This method is less rigorous and should only be used for less sensitive

applications.

Purging: After adding the solid, evacuate the flask and backfill with inert gas at least three

times to ensure a completely inert atmosphere.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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